Cas no 1480204-02-1 (3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)-)

• Product Name: 3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)-
• CAS No: 1480204-02-1
• MF: C₇H₆BrN₅
• MW: 240.060039043427
• CID: 4933067
• Update Time: 2025-11-01

3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)-
• 5-bromo-6-(4H-1,2,4-triazol-4-yl)pyridin-3-amine

• Inchi： 1S/C7H6BrN5/c8-6-1-5(9)2-10-7(6)13-3-11-12-4-13/h1-4H,9H2
• InChI Key： MUXPXXDMKXZQGV-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=NN=C2)=C(Br)C=C1N

Additional information on 3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)-

Professional Introduction to 3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)- (CAS No. 1480204-02-1)

3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)-, identified by its CAS number 1480204-02-1, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core substituted with a bromine atom at the 5-position and a 4H-1,2,4-triazole moiety at the 6-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)- involves multi-step organic reactions that highlight the compound's complexity and synthetic feasibility. The presence of the bromine atom at the 5-position of the pyridine ring provides a reactive site for further functionalization, enabling the attachment of various pharmacophores. The triazole ring, on the other hand, contributes to the molecule's stability and potential bioactivity. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for research purposes.

In the realm of pharmaceutical research, 3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)- has been explored for its potential as an intermediate in the development of novel therapeutic agents. The combination of the pyridine and triazole moieties is particularly interesting because these structural elements are frequently found in bioactive molecules. For instance, pyridine derivatives are known for their role in central nervous system (CNS) drugs and anti-inflammatory agents, while triazoles have shown promise in antifungal and antiviral applications. The bromine substituent further enhances the compound's utility by allowing for selective modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent studies have demonstrated the pharmacological potential of derivatives similar to 3-Pyridinamine, 5-bromo-6-(4H-1,2,4-triazol-4-yl)-. Researchers have synthesized various analogs to evaluate their binding affinity to specific biological targets. For example, modifications at the 3-position of the pyridine ring have been investigated for their impact on receptor interaction. These studies often employ computational modeling techniques to predict molecular interactions and guide experimental design. The results suggest that subtle changes in the structure can significantly alter biological activity, highlighting the importance of precise molecular design in drug discovery.

The incorporation of 4H-1,2,4-triazol-4-yl into the molecular framework of 3-Pyridinamine, specifically at the 6-position, has been shown to enhance certain pharmacological properties. Triazole rings are known for their ability to stabilize reactive intermediates and improve metabolic stability in drug molecules. This feature is particularly valuable in drug development where long-term bioavailability is a critical factor. Additionally, triazole-containing compounds have been reported to exhibit favorable pharmacokinetic profiles due to their resistance to metabolic degradation by cytochrome P450 enzymes.

The bromine substituent at the 5-position of the pyridine ring also plays a crucial role in determining the reactivity and selectivity of 3-Pyridinamine. This halogen atom can participate in various chemical transformations that are not possible with other substituents. For instance, palladium-catalyzed cross-coupling reactions are widely used to introduce new functional groups at different positions of the molecule. These reactions are essential for generating libraries of compounds with diverse biological activities for high-throughput screening (HTS) purposes.

In conclusion, 3-Pyridinamine, specifically its derivative with a bromine atom at the 5-position and a triazole moiety at the 6-position (CAS No. 1480204-02-1), represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer numerous opportunities for further chemical modification and biological evaluation. As research continues to uncover new applications for this compound and its analogs, it is likely that it will play an increasingly important role in drug discovery efforts aimed at developing novel therapeutic agents.